Cas no 2035000-71-4 (3-[1-[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione)

3-[1-[(E)-3-(1,3-Benzodioxol-5-yl)prop-2-enoyl]pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione is a specialized heterocyclic compound featuring a pyrrolidine-oxazolidinedione scaffold conjugated with a benzodioxole-substituted propenoyl moiety. Its structural complexity offers potential as an intermediate in pharmaceutical synthesis, particularly for targeting bioactive molecules with enhanced selectivity. The presence of the benzodioxole group may contribute to improved metabolic stability and binding affinity in drug design. The oxazolidine-2,4-dione core is known for its utility in medicinal chemistry, often associated with enzyme inhibition or modulation. This compound’s defined stereochemistry and functional group arrangement make it a valuable candidate for research in therapeutic development, particularly in CNS or anti-inflammatory applications.

3-[1-[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione structure

2035000-71-4 structure

Product Name:3-[1-[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione

CAS No:2035000-71-4

MF:C₁₇H₁₆N₂O₆

MW:344.318744659424

CID:5554110

Update Time:2025-05-24

3-[1-[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 3-[1-[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione
- Inchi： 1S/C17H16N2O6/c20-15(4-2-11-1-3-13-14(7-11)25-10-24-13)18-6-5-12(8-18)19-16(21)9-23-17(19)22/h1-4,7,12H,5-6,8-10H2/b4-2+
- InChI Key： MCNHVQYAAIURRN-DUXPYHPUSA-N
- SMILES： O1CC(=O)N(C2CCN(C(=O)/C=C/C3=CC=C4OCOC4=C3)C2)C1=O

3-[1-[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6474-0592-2μmol	3-{1-[(2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl]pyrrolidin-3-yl}-1,3-oxazolidine-2,4-dione	2035000-71-4	90%+	2μl	$57.0	2023-07-05
Life Chemicals	F6474-0592-5μmol	3-{1-[(2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl]pyrrolidin-3-yl}-1,3-oxazolidine-2,4-dione	2035000-71-4	90%+	5μl	$63.0	2023-07-05
Life Chemicals	F6474-0592-10μmol	3-{1-[(2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl]pyrrolidin-3-yl}-1,3-oxazolidine-2,4-dione	2035000-71-4	90%+	10μl	$69.0	2023-07-05
Life Chemicals	F6474-0592-20μmol	3-{1-[(2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl]pyrrolidin-3-yl}-1,3-oxazolidine-2,4-dione	2035000-71-4	90%+	20μl	$79.0	2023-07-05
Life Chemicals	F6474-0592-1mg	3-{1-[(2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl]pyrrolidin-3-yl}-1,3-oxazolidine-2,4-dione	2035000-71-4	90%+	1mg	$54.0	2023-07-05
Life Chemicals	F6474-0592-2mg	3-{1-[(2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl]pyrrolidin-3-yl}-1,3-oxazolidine-2,4-dione	2035000-71-4	90%+	2mg	$59.0	2023-07-05
Life Chemicals	F6474-0592-3mg	3-{1-[(2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl]pyrrolidin-3-yl}-1,3-oxazolidine-2,4-dione	2035000-71-4	90%+	3mg	$63.0	2023-07-05
Life Chemicals	F6474-0592-4mg	3-{1-[(2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl]pyrrolidin-3-yl}-1,3-oxazolidine-2,4-dione	2035000-71-4	90%+	4mg	$66.0	2023-07-05
Life Chemicals	F6474-0592-5mg	3-{1-[(2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl]pyrrolidin-3-yl}-1,3-oxazolidine-2,4-dione	2035000-71-4	90%+	5mg	$69.0	2023-07-05
Life Chemicals	F6474-0592-10mg	3-{1-[(2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl]pyrrolidin-3-yl}-1,3-oxazolidine-2,4-dione	2035000-71-4	90%+	10mg	$79.0	2023-07-05

3-[1-[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione Related Literature

1. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
2. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
3. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789

Additional information on 3-[1-[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione

Research Brief on 3-[1-[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione (CAS: 2035000-71-4)

Recent studies on the compound 3-[1-[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione (CAS: 2035000-71-4) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of intensive research due to its promising pharmacological properties, including anti-inflammatory, anticancer, and neuroprotective activities.

The synthesis and characterization of this compound have been detailed in recent publications, emphasizing its efficient production through multi-step organic reactions. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its molecular structure and purity. These studies have laid a solid foundation for further investigations into its biological activities and mechanisms of action.

In vitro and in vivo studies have demonstrated that 3-[1-[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione exhibits significant inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapies.

Furthermore, preliminary results from anticancer studies indicate that this compound can induce apoptosis in various cancer cell lines, including breast, lung, and colon cancer cells. Mechanistic studies have revealed that it modulates several signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways. These insights open new avenues for the design of targeted cancer therapies.

Neuroprotective effects of 3-[1-[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione have also been reported, with evidence suggesting its ability to mitigate oxidative stress and neuronal damage in models of neurodegenerative diseases like Alzheimer's and Parkinson's. These findings underscore its potential as a multifunctional therapeutic agent.

In conclusion, the compound 3-[1-[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione (CAS: 2035000-71-4) represents a promising candidate for further drug development. Ongoing research aims to optimize its pharmacokinetic properties and evaluate its safety profile in preclinical models, paving the way for future clinical trials.